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Compound of Interest

Compound Name: Hexafluoroethane

Cat. No.: B1207929 Get Quote

Welcome to the Technical Support Center for the calibration of Mass Flow Controllers (MFCs)

for hexafluoroethane (C₂F₆). This resource is designed for researchers, scientists, and drug

development professionals to provide clear, actionable guidance for accurate and reliable gas

flow control in your experiments.

Frequently Asked Questions (FAQs)
Q1: Can I use a mass flow controller calibrated for Nitrogen (N₂) with hexafluoroethane?

A1: Yes, it is possible to use an MFC calibrated for a different gas, such as Nitrogen, with

hexafluoroethane by applying a gas correction factor (also known as a K-factor). However, for

the highest accuracy, it is always recommended to calibrate the MFC with the actual process

gas, hexafluoroethane.[1][2] Using conversion factors can introduce errors of up to 10%.[3]

Q2: What is the gas correction factor for hexafluoroethane?

A2: The gas correction factor for hexafluoroethane relative to Nitrogen is approximately 0.24.

[4][5][6] This value can vary slightly depending on the MFC manufacturer. Always consult your

MFC's documentation for the precise factor. To use this factor, multiply the reading from the

MFC (calibrated for N₂) by the correction factor to get the approximate flow rate of

hexafluoroethane.

Q3: Why is calibration with the actual gas (hexafluoroethane) more accurate?
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A3: Calibration with the actual gas is more accurate because thermal mass flow controllers are

sensitive to the specific heat and density of the gas.[1][3] While a correction factor provides a

theoretical adjustment, it may not perfectly account for non-linearities between the calibration

gas (e.g., Nitrogen) and the actual flow of hexafluoroethane.[7] Direct calibration eliminates

these potential inaccuracies.

Q4: How often should I calibrate my MFC for hexafluoroethane?

A4: The required calibration frequency depends on the application's criticality and the

manufacturer's recommendations. For high-precision experiments, annual calibration is a

common practice.[8] However, if you observe inconsistencies or inaccuracies in your flow rates,

immediate recalibration is necessary.

Q5: What are the key physical properties of hexafluoroethane I should be aware of?

A5: Understanding the physical properties of hexafluoroethane is crucial for accurate mass

flow control. Key properties are summarized in the table below.

Property Value

Chemical Formula C₂F₆

Molar Mass 138.012 g/mol [9]

Density (at 0°C, 1 atm) 6.157 kg/m ³[4][6]

Specific Heat (Cp) 0.1843 cal/g°C[4]

Gas Correction Factor (vs. N₂) ~0.24[4][5][6]

Troubleshooting Guide
This guide addresses common issues you may encounter during the calibration and use of

MFCs with hexafluoroethane.

Issue 1: Inaccurate Flow Measurement

Possible Cause: Incorrect application of the gas correction factor.
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Solution: Ensure you are using the correct correction factor for hexafluoroethane as

specified by your MFC manufacturer. Double-check your calculations when converting

from the calibration gas flow rate.

Possible Cause: Sensor contamination from impurities in the gas.

Solution: Only use clean, high-purity hexafluoroethane.[10] If contamination is suspected,

follow the manufacturer's guidelines for cleaning the sensor and flow path.[11]

Possible Cause: Calibration drift over time.

Solution: If it has been a significant amount of time since the last calibration, the MFC may

need to be recalibrated.[11]

Possible Cause: Fluctuations in gas pressure.

Solution: Ensure the inlet pressure to the MFC is stable and within the manufacturer's

specified range.[11] Use a high-quality pressure regulator.

Issue 2: Zero Flow Reading When Flow is Expected

Possible Cause: Blockage in the flow path.

Solution: Inspect for any physical obstructions in the gas lines or within the MFC. Pay

close attention to any filters in the system.[11]

Possible Cause: Gas source is turned off or empty.

Solution: Verify that the hexafluoroethane gas cylinder valve is open and that there is

sufficient gas in the cylinder.[11]

Possible Cause: MFC valve is not opening.

Solution: Check the electrical connections to the MFC and ensure it is receiving the

correct control signal to open the valve.

Issue 3: Fluctuating or Unstable Flow Readings
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Possible Cause: Inconsistent gas supply pressure.

Solution: Check for issues with the pressure regulator on your hexafluoroethane cylinder.

Ensure a steady supply pressure is being delivered to the MFC.[12]

Possible Cause: Leaks in the gas delivery system.

Solution: Perform a thorough leak check of all fittings and connections from the gas source

to the MFC and downstream.

Possible Cause: Poor PID controller tuning.

Solution: If your MFC has adjustable PID settings, they may need to be optimized for the

properties of hexafluoroethane. Consult the manufacturer's documentation for guidance

on PID tuning.[11]

Experimental Protocols
Protocol 1: MFC Calibration with a Reference Standard
(Nitrogen)
This protocol describes the calibration of an MFC for hexafluoroethane using a calibrated

reference mass flow meter and Nitrogen as the calibration gas.

Equipment Required:

Mass Flow Controller to be calibrated

Calibrated reference Mass Flow Meter (MFM)

Pressure-regulated source of dry, filtered Nitrogen gas

Multimeter and/or data acquisition system

Necessary tubing and fittings

Leak detection solution
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Procedure:

Setup:

Connect the Nitrogen gas source to the inlet of the MFC.

Connect the outlet of the MFC in series with the inlet of the reference MFM.[13]

Ensure all connections are secure to prevent leaks.

Warm-up:

Power on the MFC and allow it to warm up for at least 30 minutes to achieve thermal

stability.[10][14]

Leak Check:

Pressurize the system with Nitrogen and check all connections for leaks using a leak

detection solution.

Zero Adjustment:

With no gas flowing, adjust the zero potentiometer on the MFC until the output signal is 0

VDC or 4 mA.[10] It is good practice to disconnect the gas source to ensure no seepage.

[14]

Calibration Point Testing:

Set the MFC to a specific flow rate (e.g., 25% of full scale).

Allow the flow to stabilize and record the reading from the MFC and the reference MFM.

Repeat this for several points across the MFC's range (e.g., 50%, 75%, 100%).

Data Analysis:

Create a calibration curve by plotting the MFC's setpoint against the actual flow rate

measured by the reference MFM.
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If necessary, adjust the MFC's span potentiometer to match the reference MFM at full

scale.

Applying the Correction Factor:

When using the MFC with hexafluoroethane, multiply the Nitrogen-equivalent flow rate by

the hexafluoroethane correction factor (~0.24) to determine the actual flow rate.

Visualizing the Calibration Workflow

System Setup

Calibration Steps

Nitrogen Source MFC Under Test Reference MFM

Warm-up MFC (30 min) Leak Check System Zero Adjustment (No Flow) Test Multiple Setpoints
(25%, 50%, 75%, 100%) Record MFC & Ref MFM Readings Analyze Data & Adjust Span Apply C2F6 Correction Factor

(Multiply by ~0.24)

Click to download full resolution via product page

Caption: Workflow for MFC calibration using a reference standard.

Logical Troubleshooting Flow
The following diagram illustrates a logical approach to troubleshooting common MFC issues

when using hexafluoroethane.
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Caption: Troubleshooting logic for inaccurate MFC readings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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